Cas no 831231-81-3 (4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)-)

4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)- structure
831231-81-3 structure
Product name:4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)-
CAS No:831231-81-3
MF:C15H18N4O
MW:270.32962
CID:677361
PubChem ID:22139607

4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)-
    • 3-methyl-2-piperidin-4-yl-6-pyridin-4-ylpyrimidin-4-one
    • FT-0766261
    • SXQBVUDRDFWRNP-UHFFFAOYSA-N
    • DTXSID20622804
    • SCHEMBL5741717
    • 831231-81-3
    • 3-methyl-2-piperidin-4-yl-6-pyridin-4-yl-3H-pyrimidin-4-one
    • 3-Methyl-2-(piperidin-4-yl)-6-(pyridin-4-yl)pyrimidin-4(3H)-one
    • Inchi: InChI=1S/C15H18N4O/c1-19-14(20)10-13(11-2-6-16-7-3-11)18-15(19)12-4-8-17-9-5-12/h2-3,6-7,10,12,17H,4-5,8-9H2,1H3
    • InChI Key: SXQBVUDRDFWRNP-UHFFFAOYSA-N
    • SMILES: CN1C(=O)C=C(N=C1C2CCNCC2)C3=CC=NC=C3

Computed Properties

  • Exact Mass: 270.14806121g/mol
  • Monoisotopic Mass: 270.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6Ų
  • XLogP3: 0

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd